Cas no 1804356-38-4 (5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804356-38-4
• MF: C₉H₆BrF₆NO₂
• MW: 354.043862819672
• CID: 4813557
• Update Time: 2025-06-08

5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6BrF6NO2/c1-18-5-4(2-10)3-17-7(8(11,12)13)6(5)19-9(14,15)16/h3H,2H2,1H3
• InChI Key： FKHKPMMHLPIGQF-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(=C1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.5
• Topological Polar Surface Area: 31.4

Additional information on 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804356-38-4)

5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1804356-38-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of multiple functional groups, including a bromomethyl substituent, methoxy and trifluoromethoxy groups, as well as a trifluoromethyl moiety, endows this molecule with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The structural features of 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine contribute to its versatility in chemical transformations. The bromomethyl group serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse functional moieties. This reactivity is particularly useful in the construction of more complex molecular architectures, such as those found in active pharmaceutical ingredients (APIs). Additionally, the electron-withdrawing nature of the trifluoromethyl and trifluoromethoxy groups can influence the electronic properties of the pyridine ring, potentially modulating its interaction with biological targets.

In recent years, there has been growing interest in the development of fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological receptors. The incorporation of multiple fluorine atoms, as seen in this compound, aligns with this trend. Studies have demonstrated that fluorine substitution can significantly alter the pharmacokinetic and pharmacodynamic profiles of drug candidates. For instance, the presence of trifluoromethoxy groups has been shown to increase lipophilicity and reduce metabolic clearance, while maintaining or even enhancing target engagement.

Current research in medicinal chemistry increasingly leverages such fluorinated pyridines to develop novel therapeutic agents. The compound's structural framework is particularly amenable to modifications aimed at optimizing pharmacological activity. Researchers have explored derivatives of this molecule in the pursuit of treatments for various diseases, including oncology and neurodegenerative disorders. The ability to selectively modify different functional groups allows for fine-tuning of biological activity, making this compound a promising scaffold for drug discovery.

The synthesis of 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine presents an intriguing challenge due to the complexity of its structure. Advanced synthetic methodologies are employed to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and fluorination protocols are commonly utilized in its preparation. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of specialized reagents and conditions in producing such intricate molecules.

The potential applications of this compound extend beyond pharmaceuticals. In agrochemical research, for example, structurally similar pyridines have been investigated for their herbicidal and pesticidal properties. The unique combination of functional groups in 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine may confer novel biological activities relevant to crop protection and agricultural productivity.

From a computational chemistry perspective, modeling studies have been conducted to elucidate the interactions between this compound and potential biological targets. Molecular docking simulations have revealed that modifications at specific positions can enhance binding affinity to enzymes and receptors involved in disease pathways. These insights are crucial for guiding experimental efforts aimed at optimizing lead compounds into viable drugs.

The safety profile of 5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is another critical consideration during its development and application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be controlled to prevent degradation or unintended reactions.

Future directions in research may involve exploring new synthetic routes that improve scalability and cost-efficiency while maintaining high chemical purity. Additionally, investigating the compound's behavior under various environmental conditions could provide insights into its stability and potential long-term applications.

In conclusion,5-(Bromomethyl)-4-methoxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804356-38-4) represents a compelling example of how structural complexity can be leveraged to develop molecules with significant therapeutic potential. Its unique combination of functional groups makes it a versatile intermediate for synthetic chemists and a promising scaffold for medicinal chemists seeking novel treatments for human diseases.